Cas no 137038-72-3 (Spirostan-26-one,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,5a,23S,25R)- (9CI))

• Product name: Spirostan-26-one,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,5a,23S,25R)- (9CI)
• CAS No: 137038-72-3
• MF: C₄₅H₇₂O₁₈
• MW: 901.04238
• CID: 158640
• PubChem ID: 146031345

Spirostan-26-one,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,5a,23S,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Soladulcoside B
• 3beta,23alpha-Dihydroxy-5alpha-spirostan-26-one 3-O-alpha-rhamnopyranosyl (1-2)-(alpha-rhamnopyranosyl-(1-4))-beta-glucopyranoside
• 4)]-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,5a,23S,25R)- (9CI)
• Spirostan-26-one, 3-((O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-4))-beta-D-glucopyranosyl)oxy)-23-hydroxy-, (3beta,5alpha,23S,25R)-
• (1R,2S,3'R,4S,5'S,7S,8R,9S,12S,13S,16S,18S)-5'-Hydroxy-16-[(2S,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-3,4-bis[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]oxan-2-yl]oxy-3',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,6'-oxane]-2'-one
• 137038-72-3
• (1R,2S,3'R,4S,5'S,8R,9S,12S,13S,16S,18S)-5'-hydroxy-16-[(2S,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-3,4-bis[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]oxan-2-yl]oxy-3',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,6'-oxane]-2'-one
• Spirostan-26-one,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,5a,23S,25R)- (9CI)

• Inchi： InChI=1S/C45H72O18/c1-17-13-28(47)45(63-39(17)55)18(2)29-26(62-45)15-25-23-8-7-21-14-22(9-11-43(21,5)24(23)10-12-44(25,29)6)58-42-38(61-41-36(54)34(52)31(49)20(4)57-41)37(32(50)27(16-46)59-42)60-40-35(53)33(51)30(48)19(3)56-40/h17-38,40-42,46-54H,7-16H2,1-6H3/t17-,18+,19+,20+,21+,22+,23-,24+,25+,26+,27-,28+,29+,30+,31+,32-,33-,34-,35-,36-,37+,38-,40+,41+,42+,43+,44+,45?/m1/s1
• InChI Key： HYJKJYCNHQELHC-FVQRPIGGSA-N
• SMILES： OC[C@H]1O[C@H](O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H]6[C@H](C)C7(OC(=O)[C@H](C)C[C@@H]7O)O[C@H]6C[C@H]5[C@@H]4CC[C@H]3C2)C)C)[C@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@@H]1O

Computed Properties

• Exact Mass: 900.47196
• Monoisotopic Mass: 900.471866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 63
• Rotatable Bond Count: 7
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 273
• Surface Charge: 0

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.618
• PSA: 272.98